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Compound of Interest

Compound Name: (14Z)-Tetradecenoyl-CoA

Cat. No.: B15599287 Get Quote

A comprehensive review of scientific literature and metabolomic databases reveals a significant

lack of specific information regarding the discovery, initial characterization, and biological role

of a molecule designated as (14Z)-Tetradecenoyl-CoA. The chemical nomenclature itself

presents an ambiguity, as a double bond at the 14th carbon position of a 14-carbon acyl chain

is chemically unconventional. This suggests the possibility of a typographical error in the query

or reference to a novel or synthetically derived compound not yet described in publicly

accessible scientific literature.

While information on various isomers of tetradecenoyl-CoA (C14:1-CoA) is available, none

correspond to the "(14Z)" designation. The most common naturally occurring isomer is

myristoleoyl-CoA, which is (9Z)-tetradecenoyl-CoA. Other isomers, such as (2E)-tetradecenoyl-

CoA and (5E)-tetradecenoyl-CoA, have also been identified in metabolic pathways. However, a

terminal double bond at the 14th position in a cis ("Z") configuration is not a recognized

standard fatty acyl-CoA.

For researchers, scientists, and drug development professionals interested in the broader class

of C14:1-CoA molecules, this guide provides a consolidated overview of the general

methodologies for their study, in the absence of specific data for the queried compound.

General Methodologies for the Study of Fatty Acyl-
CoAs
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The investigation of novel or uncharacterized fatty acyl-CoAs like the theoretical (14Z)-
Tetradecenoyl-CoA would follow established principles of lipidomics and metabolomics. Below

are generalized experimental protocols and analytical techniques that would be employed.

Table 1: Summary of Analytical Techniques for Fatty
Acyl-CoA Characterization

Technique Application Key Parameters

Liquid Chromatography-Mass

Spectrometry (LC-MS/MS)

Separation, identification, and

quantification of acyl-CoA

species.

C18 reversed-phase column,

gradient elution with

acetonitrile/water and

ammonium acetate buffer.

Gas Chromatography-Mass

Spectrometry (GC-MS)

Analysis of the fatty acid

moiety after hydrolysis and

derivatization (e.g., to fatty acid

methyl esters - FAMEs).

Derivatization with BF3-

methanol or

trimethylsilyldiazomethane.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural elucidation,

including determination of

double bond position and

stereochemistry.

1H NMR and 13C NMR for

determining the position of

unsaturation.

Experimental Protocols
Protocol 1: Extraction of Fatty Acyl-CoAs from Biological Samples

This protocol outlines a general procedure for the extraction of fatty acyl-CoAs from cellular or

tissue samples.

Homogenization: Homogenize the biological sample in a cold solvent mixture, typically

containing isopropanol and an acidic buffer to quench enzymatic activity.

Lipid Extraction: Perform a liquid-liquid extraction using a biphasic system, such as

chloroform/methanol/water or methyl-tert-butyl ether (MTBE)/methanol/water. The acyl-CoAs

will partition into the polar phase.
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Solid-Phase Extraction (SPE): Further purify the acyl-CoA fraction using a C18 or anion-

exchange SPE cartridge to remove interfering substances.

Solvent Evaporation and Reconstitution: Evaporate the solvent under a stream of nitrogen

and reconstitute the dried extract in a solvent compatible with the subsequent analytical

method (e.g., 50% methanol).

Protocol 2: Analysis of Fatty Acyl-CoAs by LC-MS/MS

This protocol describes a typical workflow for the analysis of fatty acyl-CoA extracts.

Chromatographic Separation: Inject the reconstituted extract onto a reversed-phase HPLC or

UHPLC column (e.g., C18).

Gradient Elution: Employ a gradient of increasing organic solvent (e.g., acetonitrile) in an

aqueous mobile phase containing a volatile salt (e.g., ammonium acetate) to separate the

acyl-CoAs based on their chain length and polarity.

Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in either

positive or negative ion mode.

Identification and Quantification: Identify the target acyl-CoA based on its precursor ion mass

and characteristic fragment ions. Quantify the molecule using a stable isotope-labeled

internal standard.

Potential Signaling Pathways and Biological Roles
While no specific signaling pathways involving "(14Z)-Tetradecenoyl-CoA" can be described,

fatty acyl-CoAs in general are central players in cellular metabolism and signaling. They are

involved in:

Beta-oxidation: The breakdown of fatty acids for energy production.

Lipid Synthesis: As building blocks for the synthesis of complex lipids such as triglycerides,

phospholipids, and sphingolipids.

Protein Acylation: The post-translational modification of proteins with fatty acids, which can

affect their localization and function.
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Gene Regulation: Acting as ligands for nuclear receptors that regulate the expression of

genes involved in lipid metabolism.

A logical workflow for investigating the biological role of a novel fatty acyl-CoA is depicted

below.
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Caption: Workflow for investigating a novel fatty acyl-CoA.

Conclusion
The identity and biological significance of "(14Z)-Tetradecenoyl-CoA" remain elusive based on

current scientific knowledge. It is recommended that researchers encountering this

nomenclature verify the accuracy of the chemical name. It is plausible that this refers to a

different, more common isomer of tetradecenoyl-CoA, or a novel synthetic compound that has

not yet been publicly characterized. The methodologies and workflows described in this guide

provide a framework for the investigation of any novel fatty acyl-CoA, and can be applied

should "(14Z)-Tetradecenoyl-CoA" be synthesized or isolated in the future. Further research is

necessary to elucidate the existence and potential role of this molecule in biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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